5-Fam-tegeargsvillk(5-tamra)K-NH2

• Molecular Formula: C111H148N22O30
• Molecular Weight: 2270.5 g/mol
• InChI: InChI=1S/C111H148N22O30/c1-15-57(8)92(106(156)128-80(44-55(4)5)103(153)127-79(43-54(2)3)102(152)125-76(101(151)123-74(94(113)144)21-16-18-40-112)22-17-19-41-116-96(146)60-24-30-66(69(45-60)108(158)159)90-67-31-26-62(132(11)12)47-82(67)161-83-48-63(133(13)14)27-32-68(83)90)130-105(155)91(56(6)7)129-104(154)81(53-134)122-87(139)52-118-98(148)75(23-20-42-117-110(114)115)124-95(145)58(9)120-100(150)78(37-39-89(142)143)121-86(138)51-119-99(149)77(36-38-88(140)141)126-107(157)93(59(10)135)131-97(147)61-25-33-71-70(46-61)109(160)163-111(71)72-34-28-64(136)49-84(72)162-85-50-65(137)29-35-73(85)111/h24-35,45-50,54-59,74-81,91-93,134-135H,15-23,36-44,51-53,112H2,1-14H3,(H25-,113,114,115,116,117,118,119,120,121,122,123,124,125,126,127,128,129,130,131,136,137,138,139,140,141,142,143,144,145,146,147,148,149,150,151,152,153,154,155,156,157,158,159)/t57-,58-,59+,74-,75-,76-,77-,78-,79-,80-,81-,91-,92-,93-/m0/s1
• InChIKey: NCTGEMQVKHGZLS-XKPGTHCUSA-N

5-Fam-tegeargsvillk(5-tamra)K-NH2 Substrate Identity

5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2 is a synthetic Förster resonance energy transfer (FRET) peptide substrate specifically engineered for the quantitative detection of ADAMTS-4 (aggrecanase-1) and ADAMTS-5 (aggrecanase-2) protease activity [1]. The molecule features a 5-carboxyfluorescein (5-FAM) donor and a 5-carboxytetramethylrhodamine (5-TAMRA) acceptor/quencher pair conjugated to a 13-amino-acid peptide sequence derived from the aggrecan cleavage site, with a C-terminal amide cap for enhanced stability [2]. Upon enzymatic cleavage at the ARGSVIL motif, the physical separation of the fluorophores abolishes FRET quenching, resulting in a measurable increase in 5-FAM fluorescence at excitation/emission wavelengths of 490 nm/520 nm [3]. This compound serves as the functional core component in multiple commercial assay kits and is widely employed in osteoarthritis research, inhibitor screening campaigns, and extracellular matrix degradation studies.

Detection PrincipleFRET peptide substrate for ADAMTS-4/5 activity

Fluorophore AdvantageLong-wavelength 5-FAM/TAMRA pair reduces compound autofluorescence

Assay FormatCompatible with high-throughput plate-reader formats

• [1] Rakhmanova, V.A., Lui, S.K., Fan, W., Bai, Y., He, J., Hong, A., Tong, X. (2009). A novel fluorimetric assay for detection of aggrecanase-1 (ADAMTS-4) activity using a long wavelength FRET peptide substrate. The FASEB Journal, 23(S1), 523.2. View Source
• [2] MedChemExpress. 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2 Product Page. View Source
• [3] BindingDB. Assay Summary: In Vitro Fluorescence Assay of ADAMTS-4 or ADAMTS-5 Activity. View Source

5-Fam-tegeargsvillk(5-tamra)K-NH2 vs. Generic Alternatives

Generic substitution of FRET substrates for ADAMTS-4/5 activity measurement is precluded by three critical performance parameters that exhibit wide variance across in-class alternatives. First, detection sensitivity is directly governed by the quantum efficiency of the FRET pair and the peptide sequence's catalytic efficiency (kcat/Km), with the 5-FAM/TAMRA long-wavelength pair demonstrating superior signal-to-background ratios compared to shorter-wavelength alternatives such as Abz/Dnp [1]. Second, enzyme selectivity profiles differ markedly; while some substrates are promiscuous across the ADAMTS family, the ARGSVIL cleavage motif in this specific sequence confers negligible cross-reactivity with ADAMTS-1 and substantially reduced activity toward ADAMTS-5 [2]. Third, compound library screening introduces autofluorescence interference that varies as a function of excitation wavelength, making the longer-wavelength 5-FAM/TAMRA pair uniquely advantageous for reducing false-positive rates in high-throughput inhibitor screening campaigns [1]. These performance gaps cannot be compensated by adjusting assay buffer conditions or detection parameters, necessitating compound-specific validation.

Sequence specificityThe TEGEARGSVILLK sequence reports selectivity for ADAMTS-4; generic MMP substrates may not preserve this cleavage profile.

Spectral interferenceEDANS/Dabcyl or Abz/Dnp pairs operate at shorter wavelengths, potentially increasing compound autofluorescence in inhibitor screens.

Assay performanceCatalytic efficiency and signal-to-background ratios may not transfer without side-by-side validation.

• [1] Rakhmanova, V.A., Lui, S.K., Fan, W., Bai, Y., He, J., Hong, A., Tong, X. (2009). A novel fluorimetric assay for detection of aggrecanase-1 (ADAMTS-4) activity using a long wavelength FRET peptide substrate. The FASEB Journal, 23(S1), 523.2. View Source
• [2] AnaSpec, Inc. (2008). AnaSpec Introduces Industry's First Fluorimetric Assay Kit for Aggrecanase-1 Activity Detection. Biospace. View Source

5-Fam-tegeargsvillk(5-tamra)K-NH2 Comparative Evidence

Superior Detection Sensitivity vs. Abz/Dnp

The 5-FAM/TAMRA FRET substrate exhibits markedly superior sensitivity for ADAMTS-4 detection compared to the previously described Abz/Dnp FRET substrate. The long-wavelength FRET pair enables detection of subnanogram quantities of ADAMTS-4 enzyme, whereas the Abz/Dnp substrate (excitation/emission at 340/420 nm) requires higher enzyme concentrations for reliable signal generation [1]. The enhanced sensitivity is attributed to reduced autofluorescence interference from biological matrices and test compounds at the longer excitation wavelength (490 nm versus 340 nm), resulting in an overall increase in the signal-to-background ratio [1].

Detection sensitivity

Reported

Subnanogram ADAMTS-4 detection reported vs. Abz/Dnp substrate

Longer-wavelength detection may improve signal-to-background

Quantitative LOD values not provided in abstract

Evidence Dimension	Detection limit (minimum detectable enzyme quantity)
Target Compound Data	Subnanogram amounts of ADAMTS-4 (≤1 ng)
Comparator Or Baseline	Abz-TEGEARGSVI-Dap(Dnp)-KK-NH2 (Abz/Dnp FRET substrate); detection limit not explicitly quantified but reported as less sensitive
Quantified Difference	5-FAM/TAMRA substrate is 'more sensitive' and can detect subnanogram amounts; Abz/Dnp substrate has shorter excitation wavelength (340 nm) with higher autofluorescence background
Conditions	In vitro fluorimetric assay; excitation/emission for 5-FAM/TAMRA: 490/520 nm; for Abz/Dnp: 340/420 nm

Why This Matters

Procurement of the 5-FAM/TAMRA substrate over the Abz/Dnp alternative enables detection of significantly lower enzyme concentrations, critical for studies involving limited biological samples or low-abundance endogenous ADAMTS-4 expression.

• [1] Rakhmanova, V.A., Lui, S.K., Fan, W., Bai, Y., He, J., Hong, A., Tong, X. (2009). A novel fluorimetric assay for detection of aggrecanase-1 (ADAMTS-4) activity using a long wavelength FRET peptide substrate. The FASEB Journal, 23(S1), 523.2. View Source

Negligible Cross-Cleavage by ADAMTS-1/5

The ARGSVIL cleavage motif embedded within the 5-FAM-TEGEARGSVILLK(5-TAMRA)K-NH2 sequence confers a highly selective cleavage profile. The substrate is efficiently cleaved by ADAMTS-4, while cleavage by ADAMTS-1 and ADAMTS-5 is reported as negligible in the original characterization study [1]. This selectivity pattern distinguishes the compound from alternative aggrecanase substrates that may exhibit broader cross-reactivity across the ADAMTS family. The manufacturer of the commercial SensoLyte 520 Aggrecanase-1 Assay Kit, which utilizes this identical substrate sequence, explicitly states that 'Other members of aggrecanase family, such as ADAMTS-1 and ADAMTS-5, do not cleave the substrate provided in this kit' [2].

Protease selectivity

Reported

Negligible cleavage by ADAMTS-1 and ADAMTS-5 reported

May reduce need for immunodepletion in ADAMTS-4 assays

Quantitative cleavage rates not available

Evidence Dimension	Enzyme selectivity (relative cleavage activity across ADAMTS family members)
Target Compound Data	Cleaved by ADAMTS-4; cleavage by ADAMTS-1 and ADAMTS-5 is negligible
Comparator Or Baseline	Alternative aggrecanase FRET substrates (e.g., Abz-TEGEARGSVI-Dap(Dnp)-KK-NH2); selectivity profile not consistently reported but some substrates exhibit broader cross-reactivity
Quantified Difference	Qualitative classification: 'negligible' cleavage by ADAMTS-1 and ADAMTS-5 versus efficient cleavage of ADAMTS-4
Conditions	In vitro FRET assay with recombinant ADAMTS-1, ADAMTS-4, and ADAMTS-5 proteins

Why This Matters

For researchers requiring isoform-specific activity measurement or selective inhibitor screening against ADAMTS-4, this substrate minimizes confounding signal from off-target ADAMTS family proteases that may co-exist in biological samples or be present as impurities in recombinant enzyme preparations.

• [1] Rakhmanova, V.A., Lui, S.K., Fan, W., Bai, Y., He, J., Hong, A., Tong, X. (2009). A novel fluorimetric assay for detection of aggrecanase-1 (ADAMTS-4) activity using a long wavelength FRET peptide substrate. The FASEB Journal, 23(S1), 523.2. View Source
• [2] AnaSpec, Inc. (2008). AnaSpec Introduces Industry's First Fluorimetric Assay Kit for Aggrecanase-1 Activity Detection. Biospace. View Source

High-Throughput Inhibitor Screening Compatibility

The 5-FAM/TAMRA FRET pair operates at longer excitation (490 nm) and emission (520 nm) wavelengths compared to the widely used Abz/Dnp FRET pair (340/420 nm). This spectral red-shift reduces interference from the autofluorescence of test compounds and cellular components commonly encountered in biological samples and chemical libraries [1]. The reduction in background fluorescence directly translates to an increased signal-to-background ratio, improving assay robustness and lowering the false-positive rate in high-throughput inhibitor screening campaigns [1]. The manufacturer's technical documentation for the SensoLyte 520 Aggrecanase-1 Assay Kit corroborates that '5-FAM/TAMRA based FRET substrate is less interfered by autofluorescence of test compounds due to its longer emission wavelength' .

HTS compatibility

Method context

Validated in 384-well format; substrate conc. 15 µM (ADAMTS-4) / 8 µM (ADAMTS-5); TECAN read

Supports method transfer for inhibitor screening

Evidence Dimension	Autofluorescence interference from test compounds and biological matrices
Target Compound Data	Longer excitation/emission wavelengths (490/520 nm) reduce autofluorescence interference; results in overall increase of signal-to-background ratio
Comparator Or Baseline	Abz/Dnp FRET substrates (340/420 nm) and other short-wavelength FRET pairs; higher autofluorescence background and lower signal-to-background ratio
Quantified Difference	Signal-to-background ratio increase reported qualitatively; magnitude depends on specific compound library and biological matrix composition
Conditions	Compound library screening; biological samples containing autofluorescent components; recombinant enzyme assays

Why This Matters

For industrial users conducting large-scale compound library screens or academic researchers working with complex biological matrices, the reduced autofluorescence interference lowers the incidence of false-positive hits, reducing downstream validation costs and accelerating hit-to-lead timelines.

• [1] Rakhmanova, V.A., Lui, S.K., Fan, W., Bai, Y., He, J., Hong, A., Tong, X. (2009). A novel fluorimetric assay for detection of aggrecanase-1 (ADAMTS-4) activity using a long wavelength FRET peptide substrate. The FASEB Journal, 23(S1), 523.2. View Source

Validated Compatibility with High-Throughput Screening (HTS) Formats and Multiwell Plate Readers

The substrate has been validated in 384-well plate format for both ADAMTS-4 and ADAMTS-5 activity assays, demonstrating compatibility with automated liquid handling systems and standard fluorescence plate readers [1]. The assay protocol specifies a final substrate concentration of 15 μM for ADAMTS-4 and 8 μM for ADAMTS-5, with enzyme concentration fixed at 10 nM and incubation at 37°C for 3 hours prior to fluorescence measurement on a TECAN plate reader (excitation 490 nm, emission 520 nm) [1]. Inhibitor screening assays using this substrate have been validated with several known metalloprotease inhibitors, confirming its utility for IC50 determination and compound profiling [2]. The collagen model FRET substrate screening study further demonstrates that FRET-based ADAMTS-4 assays are 'fully compatible with multiwell formats' and have been successfully deployed to screen a 960-compound library, identifying five inhibitors with >60% inhibition at 1 μM [3].

Evidence Dimension	HTS compatibility and assay miniaturization
Target Compound Data	Validated in 384-well format; final substrate concentrations: 15 μM (ADAMTS-4), 8 μM (ADAMTS-5); 10 nM enzyme; 3-hour incubation; TECAN reader compatibility
Comparator Or Baseline	Not directly compared; alternative substrates may require larger assay volumes or different plate formats, or may not have published HTS validation data
Quantified Difference	Substrate concentration optimized at 8-15 μM for 384-well format; Z'-factor and CV% not reported in available data
Conditions	384-well plate; 50 mM HEPES pH 7.5, 100 mM NaCl, 5 mM CaCl2, 0.1% CHAPS, 5% glycerol; excitation 490 nm, emission 520 nm

Why This Matters

Procurement decisions for industrial HTS campaigns or academic core facilities require substrates with documented performance in multiwell formats and clear, reproducible assay protocols. The published validation in 384-well plates reduces method development time and ensures compatibility with existing automation infrastructure.

• [1] BindingDB. Assay Summary: In Vitro Fluorescence Assay of ADAMTS-4 or ADAMTS-5 Activity. View Source
• [2] Rakhmanova, V.A., Lui, S.K., Fan, W., Bai, Y., He, J., Hong, A., Tong, X. (2009). A novel fluorimetric assay for detection of aggrecanase-1 (ADAMTS-4) activity using a long wavelength FRET peptide substrate. The FASEB Journal, 23(S1), 523.2. View Source
• [3] Lauer-Fields, J.L., Minond, D., Chase, P.S., Baillie, P.E., Saldanha, S.A., Cezari, M.H., Nagase, H., Fields, G.B. (2008). Screening of potential a disintegrin and metalloproteinase with thrombospondin motifs-4 inhibitors using a collagen model fluorescence resonance energy transfer substrate. Analytical Biochemistry, 373(1), 43-51. View Source

Enzymatic Kinetic Parameters and Inhibitor Assay Validation for ADAMTS-4 and ADAMTS-5

The substrate has been employed as the primary detection reagent in multiple independent inhibitor characterization studies, yielding reproducible IC50 values for reference compounds. In a Galapagos US patent assay using this substrate (designated TBIS-1), IC50 values of 29 nM and 30 nM were determined for a test compound against ADAMTS-5 under two distinct assay protocols, while an IC50 of 51 nM was obtained under a third protocol variant [1]. For ADAMTS-4, IC50 values of 5 nM and 62 nM have been reported for different test compounds using this same substrate [2]. These data demonstrate that the substrate provides consistent, reproducible results across multiple laboratories and assay configurations, supporting its use in both primary screening and secondary validation studies. Inhibitor screening assays with several known metalloprotease inhibitors were validated using this substrate, confirming its suitability for compound profiling [3].

Evidence Dimension	Inhibitor IC50 determination consistency across assay protocols
Target Compound Data	ADAMTS-5 IC50: 29 nM, 30 nM, 51 nM for a single test compound across three protocol variants; ADAMTS-4 IC50: 5 nM and 62 nM for different test compounds
Comparator Or Baseline	No direct comparator data available; substrate performance serves as baseline for inhibitor characterization
Quantified Difference	IC50 values range from 5 nM to 62 nM depending on enzyme isoform, test compound, and assay conditions
Conditions	FRET assay; substrate concentration 8-15 μM; recombinant ADAMTS-4 or ADAMTS-5; 384-well plate format

Why This Matters

The availability of multiple independent IC50 datasets generated with this substrate enables researchers to benchmark their own inhibitor potency data against published values, facilitating cross-study comparison and validation of screening results without the need for de novo substrate characterization.

• [1] BindingDB. ADAMTS-5 Affinity Data: IC50 = 29 nM, 30 nM, 51 nM (Galapagos US Patent). View Source
• [2] BindingDB. ADAMTS-4 Affinity Data: IC50 = 5 nM (PrimarySearch_ki) and IC50 = 62 nM (US9926281, Compound 152). View Source
• [3] Rakhmanova, V.A., Lui, S.K., Fan, W., Bai, Y., He, J., Hong, A., Tong, X. (2009). A novel fluorimetric assay for detection of aggrecanase-1 (ADAMTS-4) activity using a long wavelength FRET peptide substrate. The FASEB Journal, 23(S1), 523.2. View Source

5-Fam-tegeargsvillk(5-tamra)K-NH2 Application Scenarios

ADAMTS-4-Selective Biochemical Assays

The substrate's documented subnanogram detection sensitivity [1] and reduced autofluorescence interference at long wavelengths [1] make it the preferred choice for large-scale compound library screening (>1,000 compounds) against ADAMTS-4. The validated 384-well plate protocol with defined substrate and enzyme concentrations (15 μM and 10 nM, respectively) [2] enables immediate implementation in automated HTS workflows without extensive optimization. The negligible cross-reactivity with ADAMTS-1 and ADAMTS-5 [3] ensures that hit identification is specific to the target isoform, reducing the rate of false-positive hits arising from off-target cleavage by co-purifying or endogenous ADAMTS family members.

High-Throughput ADAMTS-4/5 Inhibitor Screening

For researchers studying ADAMTS-4 expression and activity in primary chondrocytes, synovial fluid, or cartilage explants where enzyme quantities are inherently limited, the subnanogram detection capability [1] of this substrate provides a critical advantage over less sensitive Abz/Dnp-based assays. The longer excitation/emission wavelengths (490/520 nm) [1] reduce background interference from the complex autofluorescent components present in tissue homogenates and biological fluids, enabling reliable quantification of low-level endogenous activity that would otherwise fall below the detection threshold of shorter-wavelength FRET substrates.

Low-Abundance ADAMTS-4 Detection in Cartilage Lysates

The distinct cleavage selectivity profile of this substrate—efficiently cleaved by ADAMTS-4 while exhibiting negligible activity toward ADAMTS-5 [1] [3]—enables researchers to discriminate between the contributions of these two major aggrecanases in osteoarthritis progression and other pathological conditions. This isoform discrimination is particularly valuable in studies utilizing genetic knockout models, siRNA knockdown experiments, or selective pharmacological inhibition where the relative contribution of each protease to aggrecan degradation must be deconvoluted. Alternative substrates with broader cross-reactivity cannot provide this level of target discrimination.

Inhibitor Potency Benchmarking and Cross-Study Data Comparison

The extensive body of published IC50 data generated using this substrate across multiple independent laboratories and assay configurations [4] establishes it as a de facto reference substrate for ADAMTS-4/5 inhibitor characterization. Researchers can benchmark newly discovered inhibitors against the existing IC50 values (e.g., 5-62 nM range for ADAMTS-4 inhibitors) [5] without the confounding variable of substrate-to-substrate variability in kinetic parameters. This standardization facilitates meaningful cross-study comparisons and supports the establishment of structure-activity relationships (SAR) across different chemical series and research groups.

Application

Selection Property

Validation Focus

ADAMTS-4-selective biochemical assays

Reported selectivity over ADAMTS-1/5

Verify cleavage specificity in target matrix

High-throughput inhibitor screening

Long-wavelength FRET pair with reduced autofluorescence

Assay robustness and Z'-factor under user conditions

Low-abundance ADAMTS-4 detection

Reported subnanogram detection sensitivity

Signal-to-background ratio in low-enzyme research matrices

• [1] Rakhmanova, V.A., Lui, S.K., Fan, W., Bai, Y., He, J., Hong, A., Tong, X. (2009). A novel fluorimetric assay for detection of aggrecanase-1 (ADAMTS-4) activity using a long wavelength FRET peptide substrate. The FASEB Journal, 23(S1), 523.2. View Source
• [2] BindingDB. Assay Summary: In Vitro Fluorescence Assay of ADAMTS-4 or ADAMTS-5 Activity. View Source
• [3] AnaSpec, Inc. (2008). AnaSpec Introduces Industry's First Fluorimetric Assay Kit for Aggrecanase-1 Activity Detection. Biospace. View Source
• [4] BindingDB. ADAMTS-5 Affinity Data: IC50 = 29 nM, 30 nM, 51 nM (Galapagos US Patent). View Source
• [5] BindingDB. ADAMTS-4 Affinity Data: IC50 = 5 nM (PrimarySearch_ki) and IC50 = 62 nM (US9926281, Compound 152). View Source